Cas no 1354024-28-4 (N-[1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-N-cyclopropyl-acetamide)

• Product Name: N-[1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-N-cyclopropyl-acetamide
• CAS No: 1354024-28-4
• MF: C₁₃H₂₃N₃O₂
• MW: 253.340623140335
• CID: 2163199
• Update Time: 2025-07-23

N-[1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-N-cyclopropyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-((s)-2-amino-propionyl)-pyrrolidin-3-ylmethyl]-n-cyclopropyl-acetamide
• N-[1-((S)-2-aminopropanyl)pyrrolidin-3-ylmethyl]-N-cyclopropylacetamide
• N-((1-((S)-2-Aminopropanoyl)pyrrolidin-3-yl)methyl)-N-cyclopropylacetamide
• AM96961
• N-[1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-N-cyclopropyl-acetamide

• Inchi： 1S/C13H23N3O2/c1-9(14)13(18)15-6-5-11(7-15)8-16(10(2)17)12-3-4-12/h9,11-12H,3-8,14H2,1-2H3/t9-,11?/m0/s1
• InChI Key： HINXVUAPISCIJF-FTNKSUMCSA-N
• SMILES： O=C(C)N(CC1CN(C([C@H](C)N)=O)CC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 341
• Topological Polar Surface Area: 66.6

Additional information on N-[1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-N-cyclopropyl-acetamide

Professional Introduction to N-[1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-N-cyclopropyl-acetamide (CAS No. 1354024-28-4)

N-[1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-N-cyclopropyl-acetamide is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1354024-28-4, represents a novel molecular structure with potential applications in drug development and therapeutic interventions. The intricate architecture of this molecule, featuring a pyrrolidinyl backbone and cyclopropyl substituents, makes it a subject of considerable interest for researchers exploring innovative pharmacological pathways.

The< strong>N-[1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-N-cyclopropyl-acetamide molecule exhibits a unique combination of functional groups that contribute to its distinct chemical properties. The presence of an amino group in the 2-amino-propionyl moiety and the chiral center at the pyrrolidin-3-position suggests potential interactions with biological targets, including enzymes and receptors. These features are particularly relevant in the context of developing selective inhibitors or modulators for therapeutic purposes.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between this compound and biological systems. Studies have indicated that the< strong>cyclopropyl substituent may enhance binding affinity by introducing steric constraints that optimize receptor engagement. Furthermore, the< strong>S-configured stereochemistry of the pyrrolidinyl ring could play a critical role in determining the compound's pharmacological activity, underscoring the importance of enantioselective synthesis.

In vitro studies have begun to elucidate the potential pharmacological profile of N-[1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-N-cyclopropyl-acetamide. Initial research suggests that this compound may exhibit inhibitory effects on certain enzymatic pathways, making it a promising candidate for further investigation in therapeutic contexts. The< strong>pyrrolidinyl moiety, in particular, has been associated with various bioactive molecules, suggesting that this compound could share similar pharmacological properties with known therapeutic agents.

The synthesis of N-[1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-N-cyclopropyl-acetamide presents unique challenges due to its complex structural features. Advanced synthetic methodologies, including chiral resolution techniques and transition-metal-catalyzed reactions, have been employed to achieve high enantiomeric purity. These efforts are crucial for ensuring that the compound's biological activity is not compromised by racemic impurities, which could lead to diminished efficacy or unintended side effects.

The integration of machine learning and artificial intelligence into drug discovery processes has accelerated the identification of promising candidates like N-[1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-N-cyclopropyl-acetamide. Predictive models have been developed to assess the compound's potential toxicity and pharmacokinetic properties, providing valuable insights into its feasibility as a drug candidate. These computational tools complement traditional experimental approaches, enabling more efficient screening of novel compounds.

As research continues to unfold, the therapeutic potential of N-[1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-N-cyclopropyl-acetamide is expected to become more apparent. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing preclinical studies and ultimately translating these findings into clinical applications. The compound's unique structural features and promising pharmacological properties make it a compelling subject for further exploration in the quest for novel therapeutic interventions.

The development of new drugs is a multifaceted process that requires meticulous attention to detail at every stage, from initial discovery to final clinical approval. N-[1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-N-cyclopropyl-acetamide exemplifies the intricate balance between chemical innovation and biological understanding that characterizes modern drug discovery. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers are poised to unlock new possibilities in medicine and improve patient outcomes worldwide.